1-(6-Methoxynaphthalen-2-yl)-3-(thiophen-2-yl)prop-2-en-1-one

• IUPAC Name: 1-(6-methoxynaphthalen-2-yl)-3-thiophen-2-ylprop-2-en-1-one
• InChI: InChI=1S/C18H14O2S/c1-20-16-7-6-13-11-15(5-4-14(13)12-16)18(19)9-8-17-3-2-10-21-17/h2-12H,1H3
• InChI Key: LHQGBQQCMOVGJH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C=C2)C(=O)C=CC3=CC=CS3
• Molecular Formula: C18H14O2S
• Molecular Weight: 294.4 g/mol

Description

1-(6-Methoxynaphthalen-2-yl)-3-(thiophen-2-yl)prop-2-en-1-one, also known as MNTP, is a synthetic compound that belongs to the family of chalcones. It has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The exact mechanism of action of 1-(6-Methoxynaphthalen-2-yl)-3-(thiophen-2-yl)prop-2-en-1-one is not fully understood. However, it has been suggested that 1-(6-Methoxynaphthalen-2-yl)-3-(thiophen-2-yl)prop-2-en-1-one exerts its biological activities by modulating various signaling pathways and enzymes involved in cellular processes. For example, 1-(6-Methoxynaphthalen-2-yl)-3-(thiophen-2-yl)prop-2-en-1-one has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. 1-(6-Methoxynaphthalen-2-yl)-3-(thiophen-2-yl)prop-2-en-1-one has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in the cellular defense against oxidative stress.
Biochemical and physiological effects:
1-(6-Methoxynaphthalen-2-yl)-3-(thiophen-2-yl)prop-2-en-1-one has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. 1-(6-Methoxynaphthalen-2-yl)-3-(thiophen-2-yl)prop-2-en-1-one has also been shown to scavenge free radicals and protect cells against oxidative stress. In addition, 1-(6-Methoxynaphthalen-2-yl)-3-(thiophen-2-yl)prop-2-en-1-one has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

1-(6-Methoxynaphthalen-2-yl)-3-(thiophen-2-yl)prop-2-en-1-one has several advantages for lab experiments. It is easy to synthesize and purify, and it exhibits a wide range of biological activities. However, 1-(6-Methoxynaphthalen-2-yl)-3-(thiophen-2-yl)prop-2-en-1-one also has some limitations. It is relatively unstable and can degrade over time, which can affect its biological activity. 1-(6-Methoxynaphthalen-2-yl)-3-(thiophen-2-yl)prop-2-en-1-one also has low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 1-(6-Methoxynaphthalen-2-yl)-3-(thiophen-2-yl)prop-2-en-1-one. One area of research is the development of 1-(6-Methoxynaphthalen-2-yl)-3-(thiophen-2-yl)prop-2-en-1-one-based fluorescent probes for the detection of metal ions. Another area of research is the optimization of the synthesis method to improve the yield and purity of the product. 1-(6-Methoxynaphthalen-2-yl)-3-(thiophen-2-yl)prop-2-en-1-one can also be modified to improve its solubility and stability, which can enhance its potential applications in various fields. Finally, 1-(6-Methoxynaphthalen-2-yl)-3-(thiophen-2-yl)prop-2-en-1-one can be further studied for its potential use as a therapeutic agent for various diseases.

Synthesis Methods

1-(6-Methoxynaphthalen-2-yl)-3-(thiophen-2-yl)prop-2-en-1-one can be synthesized using a simple and efficient method that involves the reaction of 2-hydroxyacetophenone with 6-methoxy-2-naphthaldehyde and thiophene-2-carbaldehyde in the presence of a base catalyst. The resulting product can be purified using column chromatography or recrystallization.

Scientific Research Applications

1-(6-Methoxynaphthalen-2-yl)-3-(thiophen-2-yl)prop-2-en-1-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, antimicrobial, anticancer, and antidiabetic properties. 1-(6-Methoxynaphthalen-2-yl)-3-(thiophen-2-yl)prop-2-en-1-one has also been studied for its potential use as a fluorescent probe for the detection of metal ions.